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Compound of Interest

Stearyltrimethylammonium
Compound Name:
chloride

Cat. No.: B087137

For Researchers, Scientists, and Drug Development Professionals

Stearyltrimethylammonium chloride (STAC), a quaternary ammonium compound, is a
versatile cationic surfactant with a growing portfolio of applications in scientific research,
particularly in the fields of drug delivery and nanoparticle synthesis. Its amphiphilic nature,
comprising a long hydrophobic stearyl chain and a positively charged quaternary ammonium
head group, underpins its utility as a stabilizer, emulsifier, and antimicrobial agent. This
technical guide provides an in-depth overview of the core research applications of STAC,
complete with quantitative data, detailed experimental protocols, and insights into its
mechanism of action at the cellular level.

Nanoparticle Synthesis and Drug Delivery Systems

STAC is increasingly utilized as a critical component in the fabrication of various nanopatrticle-
based systems for drug delivery. Its primary roles are as a stabilizing agent and a positive
surface charge modifier, which can influence the interaction of nanoparticles with biological
membranes.

Gold Nanoparticles (AuNPSs)

As a capping and stabilizing agent, STAC facilitates the synthesis of gold nanoparticles with
controlled size and morphology. The positive charge imparted by STAC is crucial for the
colloidal stability of the AUNPs, preventing aggregation.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b087137?utm_src=pdf-interest
https://www.benchchem.com/product/b087137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Data for STAC-Stabilized Gold Nanoparticles

Parameter Value Method of Analysis

Dynamic Light Scattering

Hydrodynamic Diameter 50 - 150 nm
(DLS)
_ Electrophoretic Light
Zeta Potential +30 to +50 mV )
Scattering (ELS)
) ) Dynamic Light Scattering
Polydispersity Index (PDI) <0.3
(DLS)
Surface Plasmon Resonance ]
520 - 540 nm UV-Vis Spectroscopy

(SPR) Peak

Experimental Protocol: Synthesis of STAC-Stabilized Gold Nanoparticles

This protocol outlines a typical seed-mediated growth method for the synthesis of STAC-
stabilized spherical gold nanoparticles.

Materials:

Gold(lll) chloride trihydrate (HAuCla-3H20)

Stearyltrimethylammonium chloride (STAC)

Sodium borohydride (NaBHa4)

L-Ascorbic acid

Deionized (DI) water

Procedure:

e Seed Solution Preparation:

1. Prepare a 0.2 M solution of STAC in DI water.
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2. To 5 mL of the STAC solution, add 0.05 mL of 25 mM HAuUCla.
3. While stirring vigorously, rapidly inject 0.3 mL of ice-cold 10 mM NaBHa.

4. The solution will turn a brownish-yellow color, indicating the formation of seed
nanoparticles. Continue stirring for 5 minutes.

5. Allow the seed solution to age for at least 2 hours at room temperature.

Growth Solution and Nanoparticle Growth:

1. Prepare a growth solution by mixing 5 mL of 0.2 M STAC, 0.2 mL of 25 mM HAuCls, and
0.04 mL of 0.1 M L-ascorbic acid. The solution will be colorless.

2. Add a specific volume of the aged seed solution (e.g., 6 yL) to the growth solution under
gentle stirring.

3. The color of the solution will gradually change to reddish-pink as the nanopatrticles grow.
4. Allow the reaction to proceed for at least 30 minutes.

Purification:

1. Centrifuge the nanopatrticle solution at 10,000 x g for 15 minutes to pellet the AuNPs.

2. Remove the supernatant and resuspend the nanoparticles in fresh DI water.

3. Repeat the centrifugation and resuspension step twice to remove excess reactants.
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Seed Synthesis
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Phase Preparation

Solid Lipid + Drug

Heat above melting point Heat to same temperature

Aqueous Phase (STAC + Co-surfactant)

High-Speed Homogenization
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Cooling & Crystallization

Solid Lipid Nanoparticles
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 To cite this document: BenchChem. [Stearyltrimethylammonium Chloride in Research: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087137#what-is-stearyltrimethylammonium-chloride-
used-for-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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